Cas no 1058384-71-6 (N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide)

• Product Name: N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide
• CAS No: 1058384-71-6
• MF: C₁₉H₂₂N₂O₃S₂
• MW: 390.519582271576
• CID: 6420883
• PubChem ID: 25852226
• Update Time: 2025-06-07

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide
• N-(1-(cyclopentanecarbonyl)indolin-6-yl)-5-methylthiophene-2-sulfonamide
• N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]-5-methylthiophene-2-sulfonamide
• F5099-0141
• AKOS024498268
• 1058384-71-6

• Inchi： 1S/C19H22N2O3S2/c1-13-6-9-18(25-13)26(23,24)20-16-8-7-14-10-11-21(17(14)12-16)19(22)15-4-2-3-5-15/h6-9,12,15,20H,2-5,10-11H2,1H3
• InChI Key： VYXJHNWZTBTNHX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NC1C=CC2CCN(C=2C=1)C(C1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.10718492g/mol
• Monoisotopic Mass: 390.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Additional information on N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide

Professional Introduction to N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide (CAS No. 1058384-71-6)

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide, identified by its CAS number 1058384-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The structural framework of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide is characterized by the presence of multiple pharmacophoric elements, including an indole moiety and a thiophene sulfonamide group. These structural features are well-known for their ability to interact with biological targets, thereby modulating various physiological processes. The cyclopentanecarbonyl group further enhances the compound's molecular complexity, contributing to its unique chemical properties and potential biological effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathogenesis. Among these, enzymes such as kinases and proteases have been extensively studied due to their critical roles in cellular signaling pathways. N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide has been identified as a potential inhibitor of certain kinases, which could make it a valuable candidate for the development of drugs targeting cancers and inflammatory diseases.

The indole moiety in the molecule is particularly noteworthy for its reported interactions with various biological targets. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the cyclopentanecarbonyl group in N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide not only adds steric bulk but also influences the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The thiophene sulfonamide group is another key pharmacophore in this compound that contributes to its biological activity. Thiophene derivatives have been widely explored for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer effects. The sulfonamide functionality further enhances the solubility and bioavailability of the molecule, making it more suitable for therapeutic applications.

1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide as a lead compound for drug development. In vitro experiments have shown that this compound exhibits inhibitory activity against several kinases, including those involved in cancer cell proliferation and survival. Additionally, preclinical studies have indicated that it may have therapeutic potential in treating inflammatory diseases by modulating immune responses. 1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The indole ring is typically synthesized through cyclization reactions involving tryptophan or its derivatives. Subsequent functionalization with the cyclopentanecarbonyl group and thiophene sulfonamide moieties requires careful selection of reagents and catalysts to achieve optimal results. 1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yll-)- 5-methylthiophene- 2-sulfonamide (b) are also important considerations in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. These properties make it a promising candidate for further development into a therapeutic agent. N-(1-cyclopentanecarbonyl- 2, 3-dihydro- 1H-indol- 6- yl)-5- methylthiophene- 2-sulfonamide ) (CAS No. -71- -6), with its unique structural features, has emerged as a significant compound in pharmaceutical research. Its potential biological activities and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it is likely that N-(N-(1-cyclopentanecarbonyl- 2, 3-dihydro- 1H-indol- 6- yl)-5- methylthiophene- <